![molecular formula C13H16N2O B6145625 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one CAS No. 98123-61-6](/img/new.no-structure.jpg)
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one
Overview
Description
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one: is a complex organic compound with a molecular formula of C13H16N2O and a molecular weight of 216.28 g/mol
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions, often requiring the use of strong bases or acids to facilitate ring closure.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions with stringent control over temperature, pressure, and reactant concentrations to ensure high yield and purity. Advanced techniques such as continuous flow chemistry might be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various types of chemical reactions, including:
Oxidation: : Conversion of functional groups to more oxidized forms.
Reduction: : Reduction of functional groups to more reduced forms.
Substitution: : Replacement of one functional group with another.
Common Reagents and Conditions
Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: : Reducing agents like lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.
Substitution: : Various nucleophiles and electrophiles can be employed depending on the desired substitution reaction.
Major Products Formed
The major products formed from these reactions can vary widely but may include derivatives with altered functional groups or structural modifications.
Scientific Research Applications
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one: has several applications in scientific research:
Chemistry: : Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: : Investigated for its potential biological activity, including enzyme inhibition or receptor binding.
Medicine: : Explored for its therapeutic potential in treating various diseases.
Industry: : Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism by which 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to desired therapeutic outcomes or chemical transformations.
Comparison with Similar Compounds
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one: is unique in its structure and reactivity compared to similar compounds such as benzodiazepines and tricyclic antidepressants . These compounds share some structural similarities but differ in their functional groups and biological activities.
Similar Compounds
Benzodiazepines: : Used primarily as sedatives and anxiolytics.
Tricyclic Antidepressants: : Employed in the treatment of depression and other mood disorders.
Properties
CAS No. |
98123-61-6 |
|---|---|
Molecular Formula |
C13H16N2O |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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